Cas no 1103353-51-0 ((S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide)

(S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide is a chiral brominated amide derivative characterized by its stereospecific (S)-configuration and functionalized aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, where its bromophenyl and branched alkyl groups enable selective modifications. Its structural features, including the amide linkage and stereocenter, make it useful for asymmetric synthesis and ligand design. The presence of both amino and bromo substituents enhances reactivity in cross-coupling reactions, while the methyl-butyramide moiety contributes to steric control. This compound is typically employed under controlled conditions due to its sensitivity to nucleophilic and electrophilic agents.
(S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide structure
1103353-51-0 structure
Product Name:(S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide
CAS No:1103353-51-0
MF:C11H15BrN2O
MW:271.153601884842
CID:2165649
Update Time:2025-10-29

(S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-(2-bromo-phenyl)-3-methyl-butyramide
    • (S)-2-Amino-N-(2-bromophenyl)-3-methylbutanamide
    • AM90643
    • (S)-2-Amino-N-(2-bromophenyl)-3-methylbutyramide
    • (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide
    • Inchi: 1S/C11H15BrN2O/c1-7(2)10(13)11(15)14-9-6-4-3-5-8(9)12/h3-7,10H,13H2,1-2H3,(H,14,15)/t10-/m0/s1
    • InChI Key: CRPWRMXITAQRMW-JTQLQIEISA-N
    • SMILES: BrC1C=CC=CC=1NC([C@H](C(C)C)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 221
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1

(S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086587-500mg
S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide
1103353-51-0
500mg
£320.00 2022-03-01

Additional information on (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide

Chemical Profile of (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide (CAS No. 1103353-51-0)

The compound (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide (CAS No. 1103353-51-0) is a significant molecule in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular biology. This compound, characterized by its stereospecificity and functional groups, represents a promising candidate for further exploration in synthetic chemistry and medicinal research.

The molecular structure of (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide consists of a chiral center at the amine group, which is a critical feature for its biological activity. The presence of a brominated phenyl ring and a butyramide moiety contributes to its complex reactivity and interaction with biological targets. Such structural features are often exploited in the design of enzyme inhibitors and other therapeutic agents, making this compound a subject of interest for researchers aiming to develop novel pharmacological interventions.

In recent years, the study of chiral auxiliaries and ligands has seen significant advancements, particularly in the context of asymmetric synthesis. The enantiomerically pure form of (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide can serve as a valuable building block for constructing more complex molecules with high enantiomeric purity. This is particularly relevant in the development of drugs where stereochemistry plays a crucial role in efficacy and safety profiles.

The bromo-substituted phenyl ring in (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide offers additional synthetic versatility, enabling further functionalization through cross-coupling reactions and other palladium-catalyzed transformations. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The butyramide group, on the other hand, can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The unique combination of functional groups in (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide makes it an attractive scaffold for exploring SAR. By systematically modifying its structure, researchers can gain insights into how different substituents affect biological activity, leading to the identification of more potent and selective therapeutic agents.

Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide interacts with biological targets at an atomic level. Such simulations can help identify key binding residues and optimize the compound's design for improved binding affinity and reduced off-target effects.

The pharmaceutical industry has also been exploring novel delivery systems to enhance drug efficacy. Nanotechnology-based delivery platforms, such as liposomes and polymeric nanoparticles, have shown promise in improving the bioavailability and targeted delivery of therapeutic agents. Incorporating (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide into these systems could potentially lead to innovative treatment modalities for various diseases.

In conclusion, (S)-2-Amino-N-(2-bromo-phenyl)-3-methyl-butyramide (CAS No. 1103353-51-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for developing new drugs and understanding complex biological processes. Further exploration of this molecule is likely to yield important insights into its applications in medicine and biotechnology.

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